Cas no 115204-63-2 (9H-Purin-6-amine,2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl-
• CAS No: 115204-63-2
• MF: C₁₄H₁₃ClIN₅
• MW: 413.643993139267
• CID: 230214
• PubChem ID: 3010189
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl-
• 2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethylpurin-6-amine
• 9H-Purin-6-amine, 2-chloro-9-((3-iodophenyl)methyl)-N,N-dimethyl-
• 115204-63-2
• CHEMBL64363
• 9H-Purin-6-amine, 2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl-
• 2-Chloro-9-(3-iodobenzyl)-N,N-dimethyl-9H-purin-6-amine
• DTXSID40150997
• 2-CHLORO-9-[(3-IODOPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
• 2-chloro-9-[(3-iodophenyl)methyl]-N,N-dimethyl-purin-6-amine

• Inchi： 1S/C14H13ClIN5/c1-20(2)12-11-13(19-14(15)18-12)21(8-17-11)7-9-4-3-5-10(16)6-9/h3-6,8H,7H2,1-2H3
• InChI Key： NWPDNIKYEKZPBE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN1C=NC2C(=NC(=NC1=2)Cl)N(C)C

Computed Properties

• Exact Mass: 412.99019
• Monoisotopic Mass: 412.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.77
• Boiling Point: 513.5°Cat760mmHg
• Flash Point: 264.3°C
• Refractive Index: 1.732
• PSA: 46.84